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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Promethium-147
(Pm-147) in betavoltaic devices. It includes detailed application notes, experimental protocols

for device fabrication and characterization, and a summary of quantitative performance data.

Introduction to Promethium-147 Betavoltaics
Betavoltaic devices are a type of nuclear battery that converts the kinetic energy of beta

particles emitted from a radioisotope source directly into electrical energy. This is achieved by

using a semiconductor p-n junction to collect the electron-hole pairs generated by the incident

beta particles.

Promethium-147 is a particularly suitable radioisotope for betavoltaic applications due to its

favorable characteristics. It is a pure beta emitter with a half-life of 2.62 years and an average

beta particle energy of 62 keV, with a maximum energy of 224.5 keV.[1] This energy range is

sufficient to create a significant number of electron-hole pairs in a semiconductor without

causing rapid degradation of the crystal lattice, a common issue with higher-energy beta

emitters.[1] Furthermore, the absence of significant gamma radiation from Pm-147 and its

decay products simplifies shielding requirements.[1]

Historically, Pm-147 based betavoltaics were among the first to be commercially developed,

notably for use in cardiac pacemakers in the 1970s.[2] Recent advancements in semiconductor

technology and a renewed interest in long-life, low-power sources for applications in remote
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sensing, medical implants, and aerospace have revitalized research and development in this

area.

Quantitative Performance Data
The performance of Promethium-147 betavoltaic devices is highly dependent on the choice of

semiconductor material and the device architecture. The following tables summarize key

performance parameters from various studies.

Table 1: Properties of Promethium-147

Property Value

Half-life 2.62 years

Beta Emission Pure beta emitter

Average Beta Energy 62 keV

Maximum Beta Energy 224.5 keV[1]

Decay Product Samarium-147 (stable)

Table 2: Performance of Promethium-147 Betavoltaic Devices with Different Semiconductors
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Semicondu
ctor

Power
Density
(µW/cm²)

Conversion
Efficiency
(%)

Open-
Circuit
Voltage (V)

Short-
Circuit
Current
(µA/cm²)

Reference

Si
400 (device

power in µW)
~4 - - [3]

4H-SiC 3.2 1.04 - - [4]

4H-SiC 19.74 4.58 2.45 8.57 [5]

GaAs - 9.0 - - [6]

GaN 2.45 0.79 - - [2]

GaN
49.4 (device

power in nW)
- 1.4

59 (device

current in nA)
[7]

Experimental Protocols
Fabrication of a Promethium-147 Betavoltaic Cell (Liquid
Deposition Method)
This protocol describes the fabrication of a Pm-147 betavoltaic cell using a liquid deposition

method for the radioisotope source onto a 4H-SiC semiconductor.

Materials and Equipment:

Promethium-147(III) chloride (PmCl₃) solution

4H-SiC p-n junction wafer

Micropipette

Hot plate

UV curable epoxy

Borosilicate glass reservoir (bottomless cylinder)
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Fume hood

Light-tight and airtight enclosure

Source meter for I-V characterization

Wire bonder

Procedure:

Semiconductor Preparation:

Mount the 4H-SiC wafer on a conductive pad using conductive epoxy.

Wire bond the electrodes of the 4H-SiC device to contact pads on the mounting board for

easy access during electrical measurements.

Reservoir Attachment:

Using a UV curable epoxy, adhere a bottomless borosilicate glass reservoir (e.g., 3 mm

inner diameter, 700 µm height) onto the active surface of the 4H-SiC wafer. This reservoir

will contain the liquid Pm-147 source.

Promethium-147 Source Deposition (perform in a fume hood):

Place the prepared semiconductor assembly on a hot plate set to a low temperature (e.g.,

125-150 °C) to aid in solvent evaporation.

Using a micropipette, carefully dispense a known volume (e.g., 2-10 µL) of the PmCl₃

solution into the reservoir.[3]

Allow the solvent to completely evaporate, leaving a thin, uniform layer of Pm-147. The

uniformity of the layer can be improved by applying multiple small-volume depositions.[3]

Repeat the deposition process until the desired source activity is achieved.

Device Assembly and Sealing:
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After the final deposition and drying, place the device in a light-tight and airtight enclosure

containing a desiccant (e.g., Drierite and silica gel) to prevent moisture absorption by the

hygroscopic PmCl₃ layer.[3][4]

For a more permanent seal, a transparent window (e.g., quartz) can be sealed over the

reservoir using a radiation-hard epoxy.

Characterization of the Betavoltaic Device
This protocol outlines the procedure for measuring the current-voltage (I-V) characteristics of

the fabricated Pm-147 betavoltaic cell to determine its performance.

Equipment:

Source Meter Unit (SMU) or a precision power supply and digital multimeter

Light-tight and airtight test fixture

Computer with data acquisition software

Procedure:

Setup:

Place the fabricated betavoltaic device inside the light-tight and airtight test fixture. This is

crucial to eliminate any photovoltaic effects and to maintain a controlled environment.

Connect the positive and negative terminals of the betavoltaic cell to the force and sense

terminals of the SMU using a 4-wire Kelvin connection to minimize the effects of lead

resistance.

I-V Curve Measurement:

Configure the SMU to sweep the voltage across the betavoltaic cell and measure the

corresponding current.

The voltage sweep should typically range from 0 V to a voltage slightly above the

expected open-circuit voltage (Voc).
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The sweep should be performed in both the forward and reverse bias directions to obtain

a complete I-V curve.

Record the current and voltage data at each step of the sweep.

Data Analysis:

From the measured I-V curve, determine the following parameters:

Open-Circuit Voltage (Voc): The voltage at which the current is zero.

Short-Circuit Current (Isc): The current at which the voltage is zero.

Maximum Power Point (Pmax): The point on the I-V curve where the product of voltage

and current is at its maximum.

Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as: FF =

(Vmax * Imax) / (Voc * Isc)

Conversion Efficiency (η): The ratio of the maximum electrical power output to the total

power emitted by the radioactive source. The source power can be calculated from its

activity and the average beta energy of Pm-147.

Diagrams
Signaling Pathways and Experimental Workflows
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Caption: Energy conversion process in a Promethium-147 betavoltaic device.
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Caption: Experimental workflow for fabricating a Pm-147 betavoltaic cell.
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Applications
The long operational life and steady power output of Promethium-147 betavoltaic devices

make them suitable for a variety of applications where battery replacement is difficult or

impossible. These include:

Medical Implants: Powering devices such as cardiac pacemakers, neurostimulators, and

implantable drug delivery systems.[2]

Remote Sensing: Providing continuous power to unattended sensors in harsh environments,

such as in deep-sea exploration, polar research, and environmental monitoring.

Aerospace: Powering low-power electronics and sensors on satellites and long-duration

space probes.

Microelectromechanical Systems (MEMS): As an integrated power source for autonomous

microsystems.

Safety Considerations
While Promethium-147 is a pure beta emitter with minimal gamma radiation, it is still a

radioactive material and must be handled with appropriate safety precautions.

All work with unsealed Promethium-147 sources should be conducted in a designated fume

hood or glove box to prevent inhalation or ingestion.

Appropriate personal protective equipment (PPE), including gloves and lab coats, should be

worn at all times.

Shielding may be required for high-activity sources, primarily to attenuate bremsstrahlung X-

rays produced by the interaction of beta particles with high-Z materials.

All radioactive waste must be disposed of in accordance with institutional and regulatory

guidelines.

Conclusion
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Promethium-147 remains a viable and promising radioisotope for the development of long-life,

reliable betavoltaic power sources. Advances in wide-bandgap semiconductor materials and

device fabrication techniques continue to improve the efficiency and power output of these

devices, expanding their potential applications in various scientific and technological fields. The

protocols and data presented in this document provide a foundation for researchers and

engineers working to further the development of this important technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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